N-benzyl-N-ethyl-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide
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Description
N-benzyl-N-ethyl-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C25H27N3O4 and its molecular weight is 433.508. The purity is usually 95%.
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Scientific Research Applications
Antitumor Properties
Research has shown that derivatives similar to "N-benzyl-N-ethyl-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide" have significant antitumor properties. A study synthesized new compounds through reactions involving morpholine, demonstrating promising results in the search for new anticancer agents. The synthesized compounds were evaluated within the Developmental Therapeutic Program of the National Cancer Institute, highlighting their potential as anticancer agents (Horishny et al., 2020).
Antifungal Agents
Another research focus has been the development of broad-spectrum antifungal agents. Compounds with structural similarities to "this compound" have been identified as effective fungicidal agents against various fungal species, including Candida and Aspergillus. These findings suggest the potential of such compounds in treating fungal infections, with modifications enhancing plasmatic stability while maintaining antifungal activity (Bardiot et al., 2015).
Enzyme Inhibition and Medicinal Chemistry
Research has also explored the enzyme inhibitory properties and medicinal chemistry applications of compounds structurally related to "this compound." For instance, the synthesis and evaluation of thiazolyl N-benzyl-substituted acetamide derivatives, including modifications to the morpholino group, have demonstrated Src kinase inhibitory and anticancer activities. This highlights the role of the chemical structure in targeting specific enzymes and pathways for therapeutic purposes (Fallah-Tafti et al., 2011).
Allelochemical Transformation
Additionally, the transformation of allelochemicals in soil environments has been studied, with compounds similar to "this compound" playing a role in the microbial transformation of benzoxazolinone and benzoxazinone allelochemicals. This research is crucial for understanding how such compounds can be exploited for agricultural benefits, such as weed and soil-borne disease suppression (Fomsgaard et al., 2004).
Properties
IUPAC Name |
N-benzyl-N-ethyl-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27N3O4/c1-2-26(16-19-8-4-3-5-9-19)25(31)24(30)21-17-28(22-11-7-6-10-20(21)22)18-23(29)27-12-14-32-15-13-27/h3-11,17H,2,12-16,18H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDLZNUYWPLPUAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=CC=C1)C(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.